Cas no 88418-36-4 (Cyclopentanol, 2-(3,5-dimethoxyphenyl)-, trans-)

• Product Name: Cyclopentanol, 2-(3,5-dimethoxyphenyl)-, trans-
• CAS No: 88418-36-4
• MF: C₁₃H₁₈O₃
• MW: 222.280224323273
• MDL: MFCD11870710
• CID: 633637
• Update Time: 2025-05-19

Cyclopentanol, 2-(3,5-dimethoxyphenyl)-, trans- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanol, 2-(3,5-dimethoxyphenyl)-, trans-
• (1R,2S)-2-(3,5-dimethoxyphenyl)cyclopentan-1-ol
• Cyclopentanol, 2-(3,5-dimethoxyphenyl)-, (1R,2S)-rel-

• MDL： MFCD11870710
• Inchi： 1S/C13H18O3/c1-15-10-6-9(7-11(8-10)16-2)12-4-3-5-13(12)14/h6-8,12-14H,3-5H2,1-2H3/t12-,13+/m0/s1
• InChI Key： IJCLFNYNISHGJX-QWHCGFSZSA-N
• SMILES： [C@@H]1(O)CCC[C@H]1C1=CC(OC)=CC(OC)=C1

Experimental Properties

• Density: 1.123±0.06 g/cm3(Predicted)
• Boiling Point: 358.1±42.0 °C(Predicted)
• pka: 15.00±0.40(Predicted)

Additional information on Cyclopentanol, 2-(3,5-dimethoxyphenyl)-, trans-

Cyclopentanol, 2-(3,5-dimethoxyphenyl)-, trans- and Its Significance in Modern Chemical Research

Cyclopentanol, 2-(3,5-dimethoxyphenyl)-, trans-, with the CAS number 88418-36-4, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This compound belongs to a class of molecules known for their diverse biological activities and potential applications in drug development. The unique structural features of this molecule, particularly the presence of a cyclopentyl group and a 3,5-dimethoxyphenyl moiety, make it a valuable candidate for further investigation.

The synthesis of Cyclopentanol, 2-(3,5-dimethoxyphenyl)-, trans- involves sophisticated organic reactions that highlight the expertise required in modern chemical synthesis. The trans configuration of the cyclopentane ring contributes to the molecule's stability and reactivity, making it an attractive scaffold for medicinal chemists. The dimethoxy substituents on the phenyl ring enhance the lipophilicity of the molecule, which is often a critical factor in drug bioavailability and efficacy.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds containing aromatic rings with methoxy substituents. These groups are known to influence the electronic properties of the molecule, thereby affecting its interaction with biological targets. Cyclopentanol, 2-(3,5-dimethoxyphenyl)-, trans- has been studied for its potential role in various therapeutic areas, including neurodegenerative diseases and inflammation.

One of the most exciting developments in the study of Cyclopentanol, 2-(3,5-dimethoxyphenyl)-, trans- is its application as a precursor in the synthesis of more complex molecules. Researchers have utilized this compound to develop novel scaffolds that exhibit improved pharmacokinetic profiles. For instance, derivatives of this molecule have shown promise in preclinical studies as potential treatments for neurological disorders. The ability to modify the structure while retaining key pharmacophoric elements makes this compound an invaluable tool in drug discovery.

The chemical properties of Cyclopentanol, 2-(3,5-dimethoxyphenyl)-, trans- also make it a suitable candidate for use in material science applications. Its unique molecular architecture can be exploited to develop new materials with specific functionalities. For example, researchers have explored its potential as a building block for polymers that exhibit enhanced thermal stability or mechanical strength. These applications underscore the versatility of this compound and its relevance beyond traditional pharmaceuticals.

The latest research on Cyclopentanol, 2-(3,5-dimethoxyphenyl)-, trans- has revealed intriguing insights into its biological activity. Studies have demonstrated that this compound can modulate certain enzymatic pathways involved in inflammation and cell signaling. These findings have opened up new avenues for therapeutic intervention in chronic diseases. Additionally, the compound's ability to interact with specific receptors has been investigated as a potential strategy for developing targeted therapies.

In conclusion, Cyclopentanol, 2-(3,5-dimethoxyphenyl)-, trans- (CAS no. 88418-36-4) is a multifaceted compound with significant implications in both pharmaceutical and material science research. Its unique structural features and diverse biological activities make it a compelling subject for further investigation. As our understanding of its properties continues to grow，so too will its applications across various scientific disciplines.